N-(4-methoxybenzyl)-4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H25N3O2S2/c1-14-12-25-19(21-14)26-13-16-7-9-22(10-8-16)18(23)20-11-15-3-5-17(24-2)6-4-15/h3-6,12,16H,7-11,13H2,1-2H3,(H,20,23)
• InChI Key: DQPUXVLHJMOJFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC2CCN(CC2)C(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C19H25N3O2S2
• Molecular Weight: 391.6 g/mol

Description

N-(4-methoxybenzyl)-4-(((4-methylthiazol-2-yl)thio)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H25N3O2S2 and its molecular weight is 391.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

• Research has shown the synthesis of novel heterocyclic compounds derived from similar structures, which are used as anti-inflammatory and analgesic agents. These compounds show significant inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• In another study, derivatives of a similar structure were synthesized and evaluated for positive inotropic activity, exhibiting favorable activity compared to standard drugs (Liu et al., 2009).

Chemical Synthesis and Reactions

• A study explored the use of piperidines possessing ester functionality in palladium-catalyzed aminocarbonylation, demonstrating diverse potential in chemical synthesis (Takács et al., 2014).
• The reaction of similar compounds with aliphatic amines has been investigated, revealing varied chemical reactivity and potential applications in synthesis (Blokhin et al., 1990).

Pharmaceutical Research

• Thiazole-aminopiperidine hybrid analogues, sharing structural similarities, have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, showing promising activity in antituberculosis assays (Jeankumar et al., 2013).
• Novel (2-substituted-4-methylthiazol-5-yl)(4-substituted piperazin-1-yl)methanone derivatives were synthesized and screened for antimicrobial activity, indicating the compound's potential in developing new antimicrobial agents (Mhaske et al., 2014).

Antimicrobial and Antiviral Activities

• Novel 1,3,4-thiadiazole derivatives bearing a semicarbazone moiety, structurally related, were prepared and showed excellent anti-bacterial activities against specific pathogens, indicating their potential in combating bacterial infections (Wan et al., 2018).
• The synthesis of some novel heterocyclic compounds derived from a related structure revealed lipase and α-glucosidase inhibition, suggesting potential applications in treating related disorders (Bekircan et al., 2015).